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Compound of Interest

Compound Name: N-Formyl-2-aminophenol

Cat. No.: B1347554 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides essential, immediate safety and logistical

information for N-Formyl-2-aminophenol (CAS 2843-27-8), also known as N-(2-

hydroxyphenyl)formamide. While a comprehensive safety profile for N-Formyl-2-aminophenol
is not fully established, data from available safety data sheets (SDS) and information on the

closely related compound 2-aminophenol provide a strong basis for safe operational and

disposal planning.

Hazard Identification and Classification
N-Formyl-2-aminophenol is a solid substance that should be considered hazardous until more

comprehensive toxicological data is available.[1] Based on the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals, it is classified as causing skin irritation,

serious eye irritation, and potential respiratory irritation.[2]

GHS Hazard Information for N-(2-hydroxyphenyl)formamide:[2]

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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Due to its relationship with 2-aminophenol, it is prudent to also be aware of the hazards

associated with the parent compound, which include being harmful if swallowed or inhaled and

being suspected of causing genetic defects.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure when handling

N-Formyl-2-aminophenol. The following PPE is mandatory:

PPE Category Specification

Eye Protection

Safety glasses with side shields or chemical

safety goggles are required.[4] A face shield

(minimum 8 inches) should be used when there

is a risk of splashing.

Hand Protection

Chemically impermeable gloves, such as nitrile

or neoprene, must be worn.[5] It is crucial to use

proper glove removal technique to avoid skin

contact. Contaminated gloves should be

disposed of as hazardous waste.

Skin and Body Protection

A lab coat or other suitable protective clothing

must be worn to prevent skin contact.[5] In

cases of potential significant exposure, coveralls

are recommended. Safety showers should be

readily accessible.[6]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood, to

avoid inhalation of dust.[3] If dusts are

generated and engineering controls are

insufficient, a NIOSH/MSHA approved respirator

should be used.[7]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of N-Formyl-2-
aminophenol.
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Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible and operational.[6]

Confirm that all required PPE is available and in good condition.

Review the Safety Data Sheet (SDS) before starting any new procedure.

Handling:

Conduct all manipulations of N-Formyl-2-aminophenol within a certified chemical fume

hood to minimize inhalation exposure.[3]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools to prevent ignition sources.[5]

Weigh and transfer the chemical carefully to avoid spills.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[5]

Clean the work area and decontaminate any equipment used.

Store N-Formyl-2-aminophenol in a tightly closed container in a dry, cool, and well-

ventilated place.[5]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Emergency First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[8]

Seek immediate medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[5] Seek medical attention if irritation

persists.

Inhalation

Move the victim to fresh air.[5] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Rinse mouth with water.[5] Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Minor Spill

Evacuate personnel to a safe area. Wear

appropriate PPE.[5] Moisten the spilled solid

with a suitable solvent to prevent dust formation

and carefully sweep or vacuum it into a labeled,

sealed container for disposal.

Major Spill
Evacuate the area and prevent entry. Contact

emergency services.

Disposal Plan
All waste containing N-Formyl-2-aminophenol must be treated as hazardous waste.

Waste Collection:

Collect all solid waste, including contaminated PPE (gloves, etc.), in a dedicated, properly

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.
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Disposal:

Dispose of contents and the container in accordance with all local, regional, and national

regulations.[3]

Do not allow the chemical to enter drains or waterways.[5]

Use a licensed professional waste disposal service to manage the disposal of this

material.

Visualized Workflows
To further clarify the procedural steps for safe handling and emergency response, the following

diagrams have been created using the DOT language.
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Safe Handling Workflow for N-Formyl-2-aminophenol

Preparation

Handling

Post-Handling

Review SDS

Verify Emergency Equipment
(Eyewash, Safety Shower)

Don Appropriate PPE

Work in Chemical Fume Hood

Avoid Dust Generation

Use Non-Sparking Tools

Wash Hands and Exposed Skin

Clean and Decontaminate Work Area

Store in a Sealed Container

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of N-Formyl-2-aminophenol.
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Emergency Response Protocol for N-Formyl-2-aminophenol Exposure

Skin Contact

Eye Contact

Inhalation

Exposure Event

Remove Contaminated Clothing

Flush with Water for 15 mins

Move to Fresh Air

Wash with Soap and Water

Seek Immediate Medical Attention

Provide Oxygen or Artificial Respiration if Needed

Click to download full resolution via product page

Caption: Emergency response procedures for exposure to N-Formyl-2-aminophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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